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Compound of Interest

Compound Name: Ethacure 300

Cat. No.: B8083435 Get Quote

An In-depth Technical Guide to Ethacure 300: Chemical Structure, Properties, and

Experimental Protocols

Introduction
Ethacure 300 is a liquid aromatic diamine curative widely utilized in the polyurethane and

polyurea industries.[1][2] Its chemical name is dimethylthiotoluenediamine (DMTDA), and it is

typically a mixture of 3,5-dimethylthio-2,4-toluenediamine and 3,5-dimethylthio-2,6-

toluenediamine isomers.[3] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and relevant experimental methodologies for

researchers, scientists, and professionals in drug development and material science. Ethacure
300 is noted for its utility as a chain extender in the synthesis of polyurethane and polyurea

elastomers, offering a slower reaction profile compared to other diamines, which can be

advantageous for processing.[4][5]

Chemical Structure
Ethacure 300 is primarily composed of two isomers of dimethylthiotoluenediamine. The

presence of methylthio groups and the positions of the amine groups on the toluene ring are

key structural features that dictate its reactivity and the ultimate properties of the polymers it is

used to create.

Chemical Name: A mixture of 1,3-Benzenediamine, 4-methyl-2,6-bis(methylthio)- and 1,3-

Benzenediamine, 2-methyl-4,6-bis(methylthio)-[6]

CAS Number: 106264-79-3[1]
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Molecular Formula: C₉H₁₄N₂S₂[7]

Molecular Weight: Approximately 214.35 g/mol [8]

The chemical structures of the main isomers are depicted below:

Caption: Chemical structures of the primary isomers of Ethacure 300.

Physicochemical Properties
The physical and chemical properties of Ethacure 300 are summarized in the table below.

These properties are crucial for determining its suitability for various applications and for

optimizing processing conditions.

Property Value Units

Appearance
Clear to light amber, low

viscosity liquid
-

Equivalent Weight 107 g/eq

Specific Gravity @ 20°C (68°F) 1.208 -

Viscosity @ 25°C (77°F) 420 cP

Boiling Point 353 °C

Flash Point (Pensky-Martens

Closed Cup)
176 °C

Moisture Content < 0.10 %

Amine Value 525-535 mg KOH/g

Experimental Protocols
The following are detailed methodologies for determining the key properties of Ethacure 300,

based on standard testing protocols.

Specific Gravity (based on ASTM D792)
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This method determines the specific gravity of a liquid by displacement.[9][10]

Apparatus: A balance equipped with a suspension hook, a beaker for the immersion fluid

(typically water), and a sample holder.

Procedure: a. A sample of Ethacure 300 of a known mass is weighed in air.[10] b. The

sample is then immersed in a liquid of known density (e.g., distilled water) at a controlled

temperature (e.g., 23°C), and its apparent mass is determined.[10][11] c. The specific gravity

is calculated as the ratio of the mass of the sample in air to the difference between its mass

in air and its apparent mass in the immersion liquid.[7]

Viscosity (based on ASTM D445 and ASTM D2196)
The viscosity of Ethacure 300 can be determined using a rotational viscometer.[12][13]

Apparatus: A rotational viscometer (e.g., Brookfield type) with appropriate spindles.[14]

Procedure: a. The sample is brought to a constant temperature (e.g., 25°C) in a temperature-

controlled bath. b. The appropriate spindle is selected and immersed in the sample to the

specified depth. c. The viscometer is operated at a series of specified rotational speeds, and

the torque reading is recorded for each speed.[15] d. The apparent viscosity in centipoise

(cP) is calculated from the torque reading, the spindle geometry, and the rotational speed.

[14]

Flash Point (based on ASTM D92)
This method determines the lowest temperature at which the vapors of the liquid will ignite.[16]

Apparatus: Cleveland Open Cup (COC) apparatus.[16][17]

Procedure: a. A sample of Ethacure 300 is placed in the test cup of the COC apparatus.[18]

b. The sample is heated at a slow, constant rate.[18][19] c. A small test flame is passed

across the surface of the liquid at regular intervals.[19] d. The flash point is the lowest

temperature at which the application of the test flame causes the vapors above the liquid to

ignite.[17][18]

Boiling Point (based on ASTM D1120)
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This method determines the temperature at which the liquid boils at atmospheric pressure.[20]

[21]

Apparatus: A boiling flask, a condenser, a thermometer, and a heat source.[22]

Procedure: a. A sample of Ethacure 300 is placed in the boiling flask with boiling chips.[22]

b. The flask is heated, and the liquid is brought to a boil. c. The temperature of the vapor is

measured with a thermometer placed in the neck of the flask. d. The boiling point is the

temperature at which the vapor temperature remains constant while the liquid is boiling. The

observed temperature is corrected for barometric pressure.[22]

Amine Value (based on ASTM D2074)
This method determines the total amine content of the sample.[6][23]

Apparatus: Erlenmeyer flask, burette, and a magnetic stirrer.

Reagents: A standard solution of hydrochloric acid (HCl) in isopropanol and an indicator

solution (e.g., bromocresol green).[24]

Procedure: a. A weighed sample of Ethacure 300 is dissolved in a suitable solvent (e.g.,

isopropanol).[23] b. A few drops of the indicator solution are added. c. The solution is titrated

with the standardized HCl solution until the endpoint is reached, as indicated by a color

change.[23][25] d. The amine value is calculated based on the volume of HCl solution used,

its concentration, and the mass of the sample.[23] It is expressed as mg KOH equivalent per

gram of sample.[25]

Polyurethane Formation and Reaction Pathway
Ethacure 300 serves as a chain extender in the synthesis of polyurethanes. The process

generally involves two main steps: the formation of an isocyanate-terminated prepolymer,

followed by a curing step where the chain extender is introduced.[4] The amine groups of

Ethacure 300 react with the isocyanate groups of the prepolymer to form urea linkages,

resulting in a high-molecular-weight polyurethane-urea elastomer.[4]

The following diagram illustrates the simplified reaction pathway.
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Caption: Simplified reaction pathway for polyurethane-urea synthesis using Ethacure 300.

Conclusion
Ethacure 300 is a versatile aromatic diamine curative with a well-defined chemical structure

and a range of properties that make it suitable for various high-performance elastomer

applications. Understanding its physicochemical characteristics and the standardized

experimental protocols for their determination is essential for researchers and professionals in

the field. The information provided in this technical guide serves as a comprehensive resource

for the effective utilization and study of Ethacure 300 in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8083435#ethacure-300-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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